4-[(4-Hexoxybenzoyl)carbamothioylamino]benzoic acid

• CAS No.: 530126-72-8
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 4-[(4-hexoxybenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C21H24N2O4S/c1-2-3-4-5-14-27-18-12-8-15(9-13-18)19(24)23-21(28)22-17-10-6-16(7-11-17)20(25)26/h6-13H,2-5,14H2,1H3,(H,25,26)(H2,22,23,24,28)
• InChI Key: HTEXFSOJMSJISK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)O

Description

4-[(4-Hexoxybenzoyl)carbamothioylamino]benzoic acid is an organic compound with a complex structure that includes a benzoyl group, a carbamothioylamino group, and a hexoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Hexoxybenzoyl)carbamothioylamino]benzoic acid typically involves multiple steps. One common method starts with the preparation of 4-hexoxybenzoic acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-aminothiobenzoic acid under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process requires precise control of reaction conditions, including temperature, pressure, and the use of catalysts to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[(4-Hexoxybenzoyl)carbamothioylamino]benzoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzoyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often require catalysts and specific solvents to proceed efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

4-[(4-Hexoxybenzoyl)carbamothioylamino]benzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-[(4-Hexoxybenzoyl)carbamothioylamino]benzoic acid involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to specific sites, modulating the activity of these targets. This can lead to various biological effects, depending on the pathway involved.

Comparison with Similar Compounds

Similar Compounds

• 4-[(4-Octyloxybenzoyl)carbamothioylamino]benzoic acid
• 4-[(4-Methoxybenzoyl)carbamothioylamino]benzoic acid
• 4-[(4-Butoxybenzoyl)carbamothioylamino]benzoic acid

Uniqueness

4-[(4-Hexoxybenzoyl)carbamothioylamino]benzoic acid is unique due to its specific hexoxy group, which imparts distinct chemical properties and reactivity compared to its analogs. This uniqueness makes it valuable for specialized applications in research and industry.